(3S,5S,8R,9R,10S,13S,14S,17S)-17-Ethyl-13-methyl-2,3,4,5,6,7,8,9,10,11,12,14,15,16-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
(3S,5S,8R,9R,10S,13S,14S,17S)-17-Ethyl-13-methyl-2,3,4,5,6,7,8,9,10,11,12,14,15,16-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
Brand Name:
Vulcanchem
CAS No.:
7253-95-4
VCID:
VC0134981
InChI:
InChI=1S/C20H34O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h13-18,21-22H,3-12H2,1-2H3/t13-,14-,15-,16+,17+,18-,19-,20-/m0/s1
SMILES:
CCC1(CCC2C1(CCC3C2CCC4C3CCC(C4)O)C)O
Molecular Formula:
C₂₀H₃₄O₂
Molecular Weight:
306.5 g/mol
(3S,5S,8R,9R,10S,13S,14S,17S)-17-Ethyl-13-methyl-2,3,4,5,6,7,8,9,10,11,12,14,15,16-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
CAS No.: 7253-95-4
Reference Standards
VCID: VC0134981
Molecular Formula: C₂₀H₃₄O₂
Molecular Weight: 306.5 g/mol
CAS No. | 7253-95-4 |
---|---|
Product Name | (3S,5S,8R,9R,10S,13S,14S,17S)-17-Ethyl-13-methyl-2,3,4,5,6,7,8,9,10,11,12,14,15,16-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol |
Molecular Formula | C₂₀H₃₄O₂ |
Molecular Weight | 306.5 g/mol |
IUPAC Name | (3S,5S,8R,9R,10S,13S,14S,17S)-17-ethyl-13-methyl-2,3,4,5,6,7,8,9,10,11,12,14,15,16-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol |
Standard InChI | InChI=1S/C20H34O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h13-18,21-22H,3-12H2,1-2H3/t13-,14-,15-,16+,17+,18-,19-,20-/m0/s1 |
Standard InChIKey | GUBNWXDDDXQJOQ-WSIJOFGPSA-N |
Isomeric SMILES | CC[C@@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@H]3CC[C@@H](C4)O)C)O |
SMILES | CCC1(CCC2C1(CCC3C2CCC4C3CCC(C4)O)C)O |
Canonical SMILES | CCC1(CCC2C1(CCC3C2CCC4C3CCC(C4)O)C)O |
Synonyms | 19-Nor-5α,17α-pregnane-3β,17-diol; 17α-Ethyl-5α-estrane-3β,17β-diol; NSC 65407; |
PubChem Compound | 248414 |
Last Modified | Nov 11 2021 |
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